![molecular formula C11H10F2O3 B1393358 3-Ethoxy-2,4-difluorocinnamic acid CAS No. 1017778-44-7](/img/structure/B1393358.png)
3-Ethoxy-2,4-difluorocinnamic acid
Overview
Description
3-Ethoxy-2,4-difluorocinnamic acid is a chemical compound with the CAS Number: 1017778-44-7 . It has a molecular weight of 228.2 . The IUPAC name for this compound is (2E)-3-(3-ethoxy-2,4-difluorophenyl)-2-propenoic acid .
Molecular Structure Analysis
The this compound molecule contains a total of 26 bonds. There are 16 non-H bonds, 8 multiple bonds, 4 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aliphatic), 1 hydroxyl group, and 1 ether (aromatic) .Physical And Chemical Properties Analysis
This compound is a solid at ambient temperature .Scientific Research Applications
Analytical Methodologies and Applications
- Cinnamic acids like ferulic acid are key molecules in cell wall architecture with high antioxidant properties, showing potential applications in the food industry, health, and cosmetic markets. Analytical methodologies have been developed for the quantification of ferulic acid and its oligomers, highlighting the importance of these compounds in various industries (Barberousse et al., 2008).
Health Benefits and Therapeutic Applications
- Ferulic acid and compounds bearing a feruloyl moiety have been associated with beneficial effects against disorders related to oxidative stress, including cancer, diabetes, and neurodegenerative diseases. Their antioxidant properties and biological activities have been thoroughly reviewed, emphasizing their potential in food research and therapeutic applications (de Oliveira Silva & Batista, 2017).
- Ferulic acid exhibits various physiological functions such as antioxidant, antimicrobial, anti-inflammatory, anti-thrombosis, and anti-cancer activities. It also shows protective effects against coronary disease and cholesterol. Its wide usage in the food and cosmetic industries is due to these properties and its low toxicity (Ou & Kwok, 2004).
Molecular and Structural Studies
- Molecular studies on related compounds like 2-Ethylhexyl 4-methoxycinnamate provide insights into their molecular structure, energetic stability, and UV–vis spectral analysis. Such studies are crucial for understanding the behavior of cinnamic acid derivatives under different conditions and can be relevant for 3-Ethoxy-2,4-difluorocinnamic acid as well (Miranda et al., 2014).
Potential in Food Industry and Material Science
- Cinnamic acids have applications in food gels, edible films, sports foods, and skin protection agents, highlighting their versatility and importance in various industries. Their preparation methods and applications in food-related products showcase their broad utility (Ou & Kwok, 2004).
Mechanism of Action
properties
IUPAC Name |
(E)-3-(3-ethoxy-2,4-difluorophenyl)prop-2-enoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10F2O3/c1-2-16-11-8(12)5-3-7(10(11)13)4-6-9(14)15/h3-6H,2H2,1H3,(H,14,15)/b6-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEKXZPKFJIPTDE-GQCTYLIASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1F)C=CC(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=CC(=C1F)/C=C/C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10F2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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